rac-tert-Butyl [2-amino-2-(3,4-difluorophenyl)ethyl]carbamate

• Molecular Formula: C13H18F2N2O2
• Molecular Weight: 272.29 g/mol
• IUPAC Name: tert-butyl N-[2-amino-2-(3,4-difluorophenyl)ethyl]carbamate
• InChI: InChI=1S/C13H18F2N2O2/c1-13(2,3)19-12(18)17-7-11(16)8-4-5-9(14)10(15)6-8/h4-6,11H,7,16H2,1-3H3,(H,17,18)
• InChI Key: RXYLRTQMMIQLIB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC(C1=CC(=C(C=C1)F)F)N

Description

Rac-tert-Butyl [2-amino-2-(3,4-difluorophenyl)ethyl]carbamate is a useful research compound. Its molecular formula is C13H18F2N2O2 and its molecular weight is 272.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

6.13 g of rac-tert-butyl [2-(3,4-difluorophenyl)-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]carbamate (Example 39A, purity about 60%, about 9.14 mmol) were initially charged in 13.1 ml of 40% aqueous methylamine solution, and the mixture was stirred in a closed vessel at 60° C. overnight. The reaction mixture was concentrated and the residue was purified by means of silica gel chromatography (eluent:dichloromethane:methanol:diethylamine 30:1:0.1; 20:1:0.1). 1.83 g of the title compound were obtained (74% of theory).

Synthesis routes and methods II

Procedure details

6.13 g of rac-tert-butyl [2-(3,4-difluorophenyl)-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-carbamate (Example 53A, purity about 60%, about 9.14 mmol) were initially charged in 13.1 ml of 40% strength aqueous methylamine solution and stirred in a closed vessel at 60° C. overnight. The reaction mixture was concentrated and the residue was purified by silica gel chromatography (mobile phase: dichloromethane:methanol:diethylamine 30:1:0.1; 20:1:0.1). This gave 1.83 g of the title compound (74% of theory).